N-[2-Hydroxy-2-(4-methoxyphenyl)ethyl]-2-(2-chloro-3,4-dimethoxyphenyl)ethylamine

• IUPAC Name: 2-[2-(2-chloro-3,4-dimethoxyphenyl)ethylamino]-1-(4-methoxyphenyl)ethanol
• InChI: InChI=1S/C19H24ClNO4/c1-23-15-7-4-13(5-8-15)16(22)12-21-11-10-14-6-9-17(24-2)19(25-3)18(14)20/h4-9,16,21-22H,10-12H2,1-3H3
• InChI Key: PQRXADLRQKVLHQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(CNCCC2=C(C(=C(C=C2)OC)OC)Cl)O
• Molecular Formula: C19H24ClNO4
• DSSTOX Substance ID: DTXSID20992211
• Molecular Weight: 365.8 g/mol
• CAS RN: 71636-38-9

Description

N-[2-Hydroxy-2-(4-methoxyphenyl)ethyl]-2-(2-chloro-3,4-dimethoxyphenyl)ethylamine is a useful research compound. Its molecular formula is C19H24ClNO4 and its molecular weight is 365.8 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antidepressant Activity

A study on 2-phenyl-2-(1-hydroxycycloalkyl)ethylamine derivatives, including compounds structurally similar to N-[2-Hydroxy-2-(4-methoxyphenyl)ethyl]-2-(2-chloro-3,4-dimethoxyphenyl)ethylamine, highlighted their potential antidepressant activity. These compounds were evaluated for their ability to inhibit both rat brain imipramine receptor binding and the synaptosomal uptake of norepinephrine (NE) and serotonin (5-HT), indicating their significance in developing antidepressant drugs (Yardley et al., 1990).

Metabolic Studies

Research into the metabolism of psychoactive substances provides insights into their pharmacokinetics and potential toxicological profiles. For example, the in vivo metabolism of 4-bromo-2,5-dimethoxyphenethylamine (2C-B) in rats was studied, leading to the identification of several metabolites, offering a framework for understanding the metabolic fate of structurally related compounds (Kanamori et al., 2002).

Structural Analysis

The synthesis and crystal structure determination of closely related compounds provide foundational knowledge for understanding the physical and chemical properties of N-[2-Hydroxy-2-(4-methoxyphenyl)ethyl]-2-(2-chloro-3,4-dimethoxyphenyl)ethylamine. This information is crucial for drug design and the development of pharmaceuticals (Yan & Cheng, 2004).

Drug Development

The study of disease-modifying antirheumatic drugs (DMARDs) includes the synthesis and activity analysis of metabolites of compounds structurally related to N-[2-Hydroxy-2-(4-methoxyphenyl)ethyl]-2-(2-chloro-3,4-dimethoxyphenyl)ethylamine. This research is indicative of the compound's potential applications in developing new therapeutic agents for conditions such as rheumatoid arthritis (Baba et al., 1998).

Toxicology and Safety Evaluation

Characterizing the cytochrome P450 enzymes involved in the metabolism of psychoactive substances is essential for assessing their safety, understanding potential drug-drug interactions, and evaluating their toxicological profiles. This is particularly relevant for new psychoactive substances and their analogs (Nielsen et al., 2017).

Synthesis routes and methods

Procedure details

10.58 g of N-(2-chloro-3,4-dimethoxyphenylethyl)-4-methoxymandelamide was dissolved in 105.8 ml of toluene. A solution of 16.5 ml of Vitrite in 16.5 ml of toluene was added dropwise to the solution at room temperature. Then the reaction was conducted at 50° C. for 4 hours. After cooling, 100 ml of a 10% NaOH solution was added dropwise thereto and the mixture was left to stand overnight. Crystals thus formed were separated by filtration, washed with water and dried to obtain 7.87 g (yield: 77.2%) of N-[2-hydroxy-2-(4-methoxyphenyl)ethyl]-2-(2-chloro-3,4-dimethoxyphenyl)ethylamine.